Cas no 2228390-21-2 (3-(quinolin-4-yl)propane-1-thiol)

• Product Name: 3-(quinolin-4-yl)propane-1-thiol
• CAS No: 2228390-21-2
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 5970063
• PubChem ID: 139783850
• Update Time: 2025-11-01

3-(quinolin-4-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(quinolin-4-yl)propane-1-thiol
• EN300-1745664
• 2228390-21-2

• Inchi： 1S/C12H13NS/c14-9-3-4-10-7-8-13-12-6-2-1-5-11(10)12/h1-2,5-8,14H,3-4,9H2
• InChI Key： YUUDJGAPXBRNDM-UHFFFAOYSA-N
• SMILES： SCCCC1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 203.07687059g/mol
• Monoisotopic Mass: 203.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 13.9Ų

Additional information on 3-(quinolin-4-yl)propane-1-thiol

3-(Quinolin-4-yl)Propane-1-Thiol: A Comprehensive Overview

3-(Quinolin-4-yl)Propane-1-thiol, also known by its CAS number 2228390-21-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a quinoline ring system with a thiol functional group. The quinoline moiety, a bicyclic aromatic system consisting of a benzene ring fused to a pyridine ring, imparts distinctive electronic and structural properties to the molecule. The thiol group (-SH), on the other hand, introduces reactivity and the potential for versatile chemical modifications.

The synthesis of 3-(Quinolin-4-yl)Propane-1-thiol typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation of quinoline derivatives, followed by subsequent transformations to introduce the thiol functionality. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly improving yield and purity.

The electronic properties of 3-(Quinolin-4-yl)Propane-1-thiol make it an attractive candidate for applications in materials science. The quinoline moiety contributes to strong π-conjugation, enhancing the compound's ability to act as an electron acceptor or donor in molecular electronics. This property has led to its investigation as a potential component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into OLED architectures can improve device efficiency and stability by optimizing charge transport properties.

In the realm of pharmacology, 3-(Quinolin-4-yl)Propane-1-thiol has shown promise as a lead compound for drug development. Its structural versatility allows for modifications that can target specific biological pathways or receptors. For example, researchers have explored its potential as an anti-inflammatory agent by modulating its sulfur-containing functional group to enhance bioavailability and reduce toxicity. Additionally, its ability to form stable metal complexes has opened avenues for its use in metallopharmaceuticals and diagnostic imaging agents.

The thiol group in 3-(Quinolin-4-yl)Propane-1-thiol also lends itself to applications in surface chemistry and nanotechnology. Thiols are well-known for their ability to form self-assembled monolayers (SAMs) on various surfaces, including metals and semiconductors. This property has been exploited to create highly ordered nanostructures with tailored surface properties. Recent studies have highlighted the use of this compound in creating SAMs for biosensor applications, where its aromatic system enhances sensitivity and selectivity.

The combination of its unique structure and functional groups makes 3-(Quinolin-4-yl)Propane-1-thiol a versatile building block in organic synthesis. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a valuable research tool and potential commercial product. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly significant role in advancing technological and medical innovations.